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Compound of Interest

Compound Name: 2,4-Dichlorophenethylamine

Cat. No.: B1295462

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2,4-Dichlorophenethylamine. Adherence to these
procedures is vital for ensuring personal safety and proper management of this chemical.

Chemical Identifier:

Name: 2,4-Dichlorophenethylamine

CAS Number: 52516-13-9[1][2]

Molecular Formula: CsHoCI2N[2][3]

Physical Form: Liquid[1]

Hazard Identification and Personal Protective Equipment
(PPE)

2,4-Dichlorophenethylamine is classified as a hazardous chemical with the following GHS
classifications:

e H315: Causes skin irritation[1][3]
e H319: Causes serious eye irritation[1][3]

o H335: May cause respiratory irritation[1][3]
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The signal word for this chemical is "Warning"[1][2]. To mitigate these risks, the following
personal protective equipment is mandatory.

Protection Type Recommended Equipment  Rationale

) Protects against splashes that
] Chemical safety goggles or a )
Eye and Face Protection ) can cause serious eye
full-face shield.

irritation[1][4].
Chemical-resistant gloves
) ] (e.g., Nitrile rubber), a fully Prevents skin contact, which
Skin Protection o
buttoned lab coat, and full- can cause irritation[1][5].

length pants.

A NIOSH-approved respirator,
such as a dust mask type N95
(US), should be used when

Respiratory Protection ) o ] respiratory tract irritation[1][4]
handling the liquid outside of a 6]

Necessary to prevent

certified chemical fume hood to

prevent inhalation of vapors.

Quantitative Safety Data

No specific Occupational Exposure Limits (OELs) have been established for 2,4-
Dichlorophenethylamine. Therefore, it is crucial to handle this chemical with caution and
always within a certified chemical fume hood to minimize exposure.

Parameter Value Source
Flash Point 113 °C (235.4 °F) - closed cup [1114]
Density 1.26 g/mL at 25 °C [1114]

Operational Plan and Handling Procedures

A systematic approach is essential for the safe handling of 2,4-Dichlorophenethylamine.

Receiving and Storage
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« Inspection: Upon receipt, carefully inspect the container for any signs of damage or leaks.
Ensure the label is intact and legible.

» Storage: Store the chemical in a cool, dry, and well-ventilated area, away from incompatible
materials. Keep the container tightly closed[7][8]. The storage class for this chemical is 11 -
Combustible Solids (as per one source, though it is a liquid, indicating it should be stored
with combustible materials)[1].

Handling and Use

e Engineering Controls: All handling of 2,4-Dichlorophenethylamine, including weighing and
solution preparation, must be conducted in a certified chemical fume hood to minimize
inhalation exposure[9][10].

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical
and before leaving the laboratory. Do not eat, drink, or apply cosmetics in the laboratory[7]
[11].

o Solution Preparation: When preparing solutions, slowly add the chemical to the solvent to
prevent splashing. Ensure all containers are clearly labeled with the chemical name,
concentration, and date.

Spill Management

In the event of a spill, follow these procedures:

o Immediate Action: Alert others in the immediate area and evacuate if necessary. If the spill is
large or you are unsure how to handle it, contact your institution's emergency response
team.

o Containment (for minor spills): For small spills, create a dike around the liquid using an inert
absorbent material like vermiculite or sand, working from the outside in[1].

¢ Cleanup: Once absorbed, carefully scoop the material into a designated, sealed container for
hazardous waste disposal. Decontaminate the spill area with a suitable cleaning agent[2].

Emergency Procedures
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention[7].

» Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of
soap and water. If irritation persists, seek medical attention[1][7].

 Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial
respiration. Seek medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

Proper disposal of 2,4-Dichlorophenethylamine and its waste is critical to prevent
environmental contamination.

o Waste Segregation: As a chlorinated organic compound, it must be disposed of in a
container specifically designated for halogenated organic waste[4][12][13]. Do not mix with
non-halogenated waste.

o Container Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and
include the full chemical name.

» Professional Disposal: The disposal of chemical waste must be handled by a licensed and
qualified hazardous waste disposal company in accordance with all local, state, and federal
regulations[14][15]. Do not dispose of this chemical down the drain or in regular trash.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 2,4-Dichlorophenethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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